Cas no 106685-40-9 (Adapalene)

• Product Name: Adapalene
• CAS No: 106685-40-9
• Molecular Formula: C₂₈H₂₈O₃
• Molecular Weight: 412.52012
• MDL: MFCD03106112
• CID: 62633
• PubChem ID: 60164

Adapalene Properties

Names and Identifiers

• 6-(3-(Adamantan-1-yl)-4-methoxyphenyl)-2-naphthoic acid
• 6-[3-(1-Adamantyl)-4-methoxy-phenyl]naphthalene-2-carboxylic acid
• Adapalene
• 6-[3-(1-ADAMANTYL)-4-METHOXYPHENYL]-2-NAPHTHALENE CARBOXYLIC ACID
• 6-[3-(1-adamantyl)-4-methoxyphenyl]naphthalene-2-carboxylic acid
• CD271
• 6-[3-(1-Adamantyl)-4-methoxyphenyl]-2-naphthoic Acid
• Adaferin
• Adapaleno
• Adapalenum
• CD-271
• Differin
• Differine
• 6-(4-Methoxy-3-tricyclo[3.3.1.13,7]dec-1-ylphenyl)-2-naphthalenecarboxylic acid 6-[3-(1-adamantyl)-4-methoxyphenyl]-2-naphthoic acid
• ADAPALENE-API
• 6-(4-Methoxy-3-tricyclo[3.3.1.13,7]dec-1-ylphenyl)-2-naphthalenecarboxylic acid
• ADPL
• Differi
• Adapalen
• p75(NTR)
• Adapalene-d6
• Adapalene (200 mg)
• Adapalene; 6-(4-Methoxy-3-tricyclo[3.3.1.13,7]dec-1-ylphenyl)naphthalene-2-carboxylic acid
• BIDD:GT0264
• Adapalene 100 microg/mL in Acetonitrile:Dimethylsulfoxide
• Q352348
• ADAPALENE [MART.]
• A2549
• NCGC00164617-02
• Adapalenum [INN-Latin]
• FT-0631040
• SR-01000942194
• ADAPALENE [USAN]
• HMS3654F11
• 6-[3-(1-adamantyl)-4-methoxyphenyl]-2-naphthalenecarboxylic acid
• Adapalenum (INN-Latin)
• Adapalene- Bio-X
• Adapaleno [INN-Spanish]
• EPIDUO COMPONENT ADAPALENE
• BRD-K33127281-001-01-5
• HMS3715H16
• SMR000466349
• AB01274764_03
• ADAPALENE [USP MONOGRAPH]
• 6-(3-((3r,5r,7r)-adamantan-1-yl)-4-methoxyphenyl)-2-naphthoic acid
• Adapalene (JAN/USP/INN)
• Differin (TN)
• NCGC00164617-05
• UNII-1L4806J2QF
• Adapalene, European Pharmacopoeia (EP) Reference Standard
• Curist Acne Relief
• ADAPALENE [EP MONOGRAPH]
• Tox21_112236
• CCG-221237
• Adapalene [USAN:INN:BAN]
• SY009767
• HY-B0091
• Effaclar
• DB00210
• AKOS015895391
• EN300-19997240
• 6-[3-(1-adamantyl)-4-methoxy-phenyl]naphthalene-2-carboxylic acid;Adapalene
• CABTREO COMPONENT ADAPALENE
• D10AD03
• CD 271
• CHEMBL4303650
• NCGC00164617-01
• 6-(4-Methoxy-3-(tricyclo(3.3.1.13,7)dec-1-yl)phenyl)naphthalene-2-carboxylic acid
• SCHEMBL2747
• Adapalene, >=98% (HPLC)
• CHEBI:31174
• 6-(4-Methoxy-3-tricyclo(3.3.1.13,7)dec-1-ylphenyl)-2-naphthalenecarboxylic Acid
• KS-1196
• 6-[3-(1-Adamantyl)-4-methoxyphenyl]-2-naphthoicacid
• ADAPALENE [MI]
• ADAPALENE [VANDF]
• 6-(3-(1-Adamantyl)-4-methoxyphenyl)-2-naphthoic acid
• NS00010470
• HMS3264F15
• AC-1974
• ADAPALENE (USP-RS)
• 6-(3-adamantan-1-yl-4-methoxyphenyl)naphthalene-2-carboxylic acid
• 106685-40-9
• CCG-213060
• ADAPALENE COMPONENT OF EPIDUO
• NCGC00164617-04
• ADAPALENE [ORANGE BOOK]
• ADAPALENE [USP-RS]
• AB01274764_04
• F2173-0588
• 6-[3-(adamantan-1-yl)-4-methoxyphenyl]naphthalene-2-carboxylic acid
• IDP-126 Component Adapalene
• CS-1789
• MFCD03106112
• ADAPALENE (USP MONOGRAPH)
• CHEMBL1265
• AKOS005145841
• DTXSID5046481
• CAS-106685-40-9
• ADAPALENE [INN]
• s1276
• Adapalene, United States Pharmacopeia (USP) Reference Standard
• 2-NAPHTHALENECARBOXYLIC ACID, 6-(4-METHOXY-3-TRICYCLO(3.3.1.(SUP 13,7))DEC-1-YLPHENYL)-
• Adapalene, Pharmaceutical Secondary Standard; Certified Reference Material
• Tox21_112236_1
• ADAPALENE (MART.)
• AB13763
• BCP9000231
• Adapalene Topical Solution
• SMR002529673
• C28H28O3
• A801483
• DTXCID3026481
• ADAPALENE [WHO-DD]
• MLS000759463
• Adapaleno (INN-Spanish)
• 1L4806J2QF
• BDBM50048280
• D01112
• SR-01000942194-2
• Adapalene Gel USP, 0.3%
• AB01274764-01
• 2-Naphthalenecarboxylic acid, 6-(4-methoxy-3-tricyclo(3.3.1.1(sup 3,7))dec-1-ylphenyl)-
• PD119179
• Adapalene for peak identification, European Pharmacopoeia (EP) Reference Standard
• SW219282-1
• Differin Gel
• BA164138
• BCP02081
• Proactiv MD Adapalene
• 6-[3-(1-adamantyl)-4-methoxyphenyl]-2-naphthalene-carboxylic acid
• Differin Gel 0.1%
• GTPL5429
• 6-(3-(Adamantan-1-yl)-4-methoxyphenyl)-2-naphthoicacid
• MLS006010036
• ADAPALENE [JAN]
• ADAPALENE (EP MONOGRAPH)
• AB01274764-02
• Proactiv MD AdapaleneAcne Treatment
• SCHEMBL26688757
• BRD-K33127281-001-05-6
• SBI-0653441.0002
• STL453114
• SBI-0653441.0001
• BRD-K33127281-001-04-9
• 6-[4-methoxy-3-(tricyclo[3.3.1.1~3,7~]dec-1-yl)phenyl]naphthalene-2-carboxylic acid

• MDL： MFCD03106112
• InChIKey： LZCDAPDGXCYOEH-AADAIPAGSA-N
• Inchi： 1S/C28H28O3/c1-31-26-7-6-23(21-2-3-22-12-24(27(29)30)5-4-20(22)11-21)13-25(26)28-14-17-8-18(15-28)10-19(9-17)16-28/h2-7,11-13,17-19H,8-10,14-16H2,1H3,(H,29,30)
• SMILES： O=C(C1=CC2=CC=C(C3=CC=C(OC)C(C45C[C@@H](C[C@H](C6)C5)C[C@@H]6C4)=C3)C=C2C=C1)O

Computed Properties

• Exact Mass: 412.20400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 412.203845
• Heavy Atom Count: 31
• Complexity: 645
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.7
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 6.68140
• PSA: 46.53000
• Merck: 150
• Refractive Index: 1.654
• Boiling Point: 606.3°C at 760 mmHg
• Melting Point: >300°C
• Flash Point: 205.9±25.0 °C
• Solubility: DMSO: >10mg/mL
• Color/Form: Solid
• Sensitiveness: Sensitive to humidity
• pka: 4.2(at 25℃)
• Density: 1.233

Adapalene Security Information

• Symbol:
• RTECS：QJ1987000
• WGK Germany：nwg
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Signal Word：Warning

Adapalene Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids